Cas no 76282-14-9 (2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl-)

• Product Name: 2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl-
• CAS No: 76282-14-9
• MF: C₄₃H₈₆N₂O
• MW: 647.155753612518
• CID: 538075
• PubChem ID: 71403581
• Update Time: 2025-04-19

2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl-
• N-[3-(dioctadecylamino)propyl]-2-methylprop-2-enamide
• DTXSID90824479
• 76282-14-9

• Inchi： 1S/C43H86N2O/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-39-45(41-37-38-44-43(46)42(3)4)40-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2/h3,5-41H2,1-2,4H3,(H,44,46)
• InChI Key： OPMQAUSFPAANIX-UHFFFAOYSA-N
• SMILES： O=C(C(=C)C)NCCCN(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 646.67401537g/mol
• Monoisotopic Mass: 646.67401537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 46
• Rotatable Bond Count: 39
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.6
• Topological Polar Surface Area: 32.3Ų